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Compound of Interest

Compound Name: [MePhe7]-Neurokinin B

Cat. No.: B15141839 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of [MePhe7]-
Neurokinin B, a potent and selective Neurokinin 3 receptor (NK3R) agonist, in rodent models.

This document includes detailed dosage information, experimental protocols, and signaling

pathways to facilitate the design and execution of preclinical research. [MePhe7]-Neurokinin
B is a valuable tool for investigating the physiological roles of the NKB/NK3R system, which is

implicated in reproductive endocrinology, thermoregulation, and neurological disorders.[1][2]

Quantitative Data Summary
The following tables summarize the reported dosages of [MePhe7]-Neurokinin B (also

referred to as senktide) used in various rodent studies. It is crucial to note that the optimal dose

can vary depending on the specific research question, rodent strain, sex, and age.

Table 1: Systemic Administration Dosages in Rats
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Application Strain
Route of
Administrat
ion

Dosage
Observed
Effect

Reference

Memory

Consolidation
Adult Rats

Subcutaneou

s (s.c.)
0.2 mg/kg

Recovery of

episodic-like

memory

components.

[3]

Reproductive

Studies

Adult Male

Sprague

Dawley

Intraperitonea

l (i.p.)

1 µ g/rat

(daily for 12

days)

Increased

seminal

vesicle

weight,

epithelial

height, and

fructose

levels.

[4][5]

Reproductive

Studies

Adult Male

Sprague

Dawley

Intraperitonea

l (i.p.)

1 ng/rat (daily

for 12 days)

Positive

effects on

seminal

vesicle

morphology

and function.

[4][5]

Reproductive

Studies

Adult Male

Sprague

Dawley

Intraperitonea

l (i.p.)

10 pg/rat

(daily for 12

days)

Positive

effects on

seminal

vesicle

morphology

and function.

[4][5]

Table 2: Central Administration Dosages in Rodents
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Application
Species/Str
ain

Route of
Administrat
ion

Dosage
Observed
Effect

Reference

Reproductive

Studies

Adult Female

Rats

Intracerebrov

entricular

(i.c.v.)

600 pmol/rat

Stimulation of

Luteinizing

Hormone

(LH) release.

[6]

Serotonin-

Mediated

Behavior

Mice Intracisternal Not specified

Elicited

behaviors

associated

with

serotonergic

stimulation

(head

twitches,

forepaw

treading).

[7]

GnRH

Secretion
Male Mice

Intracerebrov

entricular

(i.c.v.)

10 nmol

No direct

effect on LH,

but

potentiated

kisspeptin-

induced LH

release.

[8]

Experimental Protocols
Protocol 1: Preparation of [MePhe7]-Neurokinin B for
Injection
Materials:

[MePhe7]-Neurokinin B peptide

Sterile saline (0.9% NaCl)
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Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles appropriate for the intended route of administration

Stock Solution Preparation (Example):

Prepare a stock solution of 12.5 mg/mL in DMSO.[1]

Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Working Solution Preparation (Example for a 1.25 mg/mL solution):[1]

To prepare a 1 mL working solution, add 100 µL of the 12.5 mg/mL DMSO stock solution to

400 µL of PEG300.

Mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of sterile saline to reach a final volume of 1 mL.

The final solution will have a concentration of 1.25 mg/mL. The vehicle composition will be

10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Always prepare fresh working solutions on the day of the experiment.

Protocol 2: Administration of [MePhe7]-Neurokinin B to
Rodents
A. Subcutaneous (s.c.) Injection:
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Restrain the rodent manually or using a suitable restraining device.

Gently lift the skin on the back of the neck or flank to form a "tent".

Insert the needle (25-27 gauge) into the base of the tented skin, parallel to the body.

Aspirate briefly to ensure the needle is not in a blood vessel.

Inject the desired volume of the [MePhe7]-Neurokinin B solution.

Withdraw the needle and apply gentle pressure to the injection site.

B. Intraperitoneal (i.p.) Injection:

Restrain the rodent with its head tilted downwards to allow the abdominal organs to move

away from the injection site.

Insert the needle (23-25 gauge) into the lower right or left quadrant of the abdomen, avoiding

the midline.

Penetrate the abdominal wall without inserting the needle too deeply to avoid damaging

internal organs.

Inject the solution and withdraw the needle.

C. Intracerebroventricular (i.c.v.) Injection:

Note: This is a surgical procedure that requires stereotaxic instrumentation and appropriate

anesthesia and analgesia. All procedures must be approved by the institutional animal care

and use committee (IACUC).

Anesthetize the rodent according to an approved protocol.

Place the animal in a stereotaxic frame.

Make a midline incision on the scalp to expose the skull.
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Identify the bregma and use stereotaxic coordinates to locate the desired ventricle (e.g.,

lateral ventricle).

Drill a small hole in the skull at the target coordinates.

Lower a cannula or injection needle to the correct depth.

Slowly infuse the [MePhe7]-Neurokinin B solution over a set period.

After infusion, leave the needle in place for a few minutes to allow for diffusion before slowly

retracting it.

Suture the scalp incision and provide post-operative care.

Signaling Pathways and Experimental Workflows
[MePhe7]-Neurokinin B Signaling Pathway
[MePhe7]-Neurokinin B acts as an agonist for the Neurokinin 3 receptor (NK3R), which is a

G-protein coupled receptor (GPCR).[1] The binding of [MePhe7]-NKB to NK3R primarily

activates the Gq/11 signaling cascade.

Cell Membrane

Cytosol

[MePhe7]-NKB NK3R
Binds to

Gq/11
Activates

PLC
Activates

PIP2Cleaves
IP3

DAG

Ca²⁺ Release
(from ER)

Stimulates

PKC Activation
Activates

Downstream
Cellular Responses

Click to download full resolution via product page

Caption: [MePhe7]-NKB binding to NK3R activates Gq/11, leading to downstream signaling.

General Experimental Workflow for a Behavioral Study
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The following diagram illustrates a typical workflow for investigating the effects of [MePhe7]-
Neurokinin B on rodent behavior.
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Click to download full resolution via product page

Caption: A typical workflow for a rodent behavioral study using [MePhe7]-NKB.

Disclaimer: These protocols and dosages are intended as a guide and should be adapted to

specific experimental needs. Researchers should always consult relevant literature and adhere

to institutional guidelines for animal care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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